Cas no 898426-71-6 (N'-(2-chlorophenyl)methyl-N-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide)

• Product Name: N'-(2-chlorophenyl)methyl-N-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide
• CAS No: 898426-71-6
• MF: C₂₄H₃₀ClN₃O₄S
• MW: 492.030704021454
• CID: 5847327
• PubChem ID: 18574596
• Update Time: 2025-07-14

N'-(2-chlorophenyl)methyl-N-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[(2-chlorophenyl)methyl]-N-[2-[1-(2,5-dimethylphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
• 898426-71-6
• F2571-0607
• N'-[(2-chlorophenyl)methyl]-N-{2-[1-(2,5-dimethylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide
• AKOS024661356
• N1-(2-chlorobenzyl)-N2-(2-(1-((2,5-dimethylphenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide
• N'-(2-chlorophenyl)methyl-N-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide

• Inchi： 1S/C24H30ClN3O4S/c1-17-10-11-18(2)22(15-17)33(31,32)28-14-6-5-8-20(28)12-13-26-23(29)24(30)27-16-19-7-3-4-9-21(19)25/h3-4,7,9-11,15,20H,5-6,8,12-14,16H2,1-2H3,(H,26,29)(H,27,30)
• InChI Key： JCFXHXNCVOLXAP-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCN1S(C1=CC(C)=CC=C1C)(=O)=O)(=O)C(NCC1=CC=CC=C1Cl)=O

Computed Properties

• Exact Mass: 491.1645553g/mol
• Monoisotopic Mass: 491.1645553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2-chlorophenyl)methyl-N-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide

Professional Introduction to Compound with CAS No. 898426-71-6 and Product Name: N'-(2-chlorophenyl)methyl-N-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide

Compound with the CAS number 898426-71-6 and the product name N'-(2-chlorophenyl)methyl-N-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular architecture of this compound incorporates several key functional groups that contribute to its biological activity, making it a promising candidate for further research and development.

The core structure of this compound is characterized by a central ethanediamide moiety, which serves as a versatile scaffold for drug design. This moiety is flanked by two distinct substituents: one at the N' position, featuring a 2-chlorophenyl group, and the other at the N position, connected to a complex piperidine ring system. The piperidine ring is further substituted with an 1-(2,5-dimethylbenzenesulfonyl) group, which introduces additional pharmacological relevance.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The presence of the 2,5-dimethylbenzenesulfonyl group in this compound's structure suggests potential interactions with enzymes and receptors involved in inflammation and pain signaling. This has led researchers to investigate its potential as an anti-inflammatory agent, particularly in conditions where traditional treatments have shown limited efficacy.

The 2-chlorophenyl moiety in the compound's structure is another critical feature that contributes to its pharmacological profile. Chlorophenyl groups are known to enhance binding affinity to certain biological targets, making them valuable in the design of small-molecule drugs. In this context, the N'-(2-chlorophenyl)methyl part of the molecule likely plays a role in stabilizing interactions with protein targets, thereby increasing the compound's bioactivity.

One of the most intriguing aspects of this compound is its potential application in treating neurological disorders. The combination of a piperidine ring and an ethanediamide moiety has been observed to exhibit neuroprotective properties in preclinical studies. These findings are particularly promising given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's. The specific substitution pattern in this compound may enhance its ability to cross the blood-brain barrier, making it a more effective therapeutic agent for central nervous system disorders.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 1-(2,5-dimethylbenzenesulfonyl) group into the piperidine ring is particularly challenging due to its sensitivity to hydrolysis and oxidation. Advanced synthetic techniques, such as protecting group strategies and transition-metal-catalyzed reactions, have been employed to achieve optimal results.

In terms of pharmacokinetic properties, this compound demonstrates favorable solubility characteristics, which are essential for oral bioavailability. Additionally, preliminary toxicology studies suggest that it exhibits low toxicity at therapeutic doses, making it a safe candidate for further clinical development. These attributes are crucial for ensuring patient compliance and minimizing side effects in future clinical trials.

The development of new pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The research on compounds like this one exemplifies how structural modifications can lead to significant improvements in drug efficacy and safety. By leveraging cutting-edge synthetic methodologies and computational modeling techniques, scientists are able to design molecules with tailored biological activities.

Future directions for research on this compound include exploring its mechanism of action in greater detail. Understanding how it interacts with specific biological targets will provide valuable insights into its therapeutic potential and help guide further optimization efforts. Additionally, preclinical studies are needed to evaluate its efficacy in animal models of disease before human clinical trials can commence.

The impact of such research extends beyond individual compounds; it contributes to our fundamental understanding of disease processes and provides new tools for addressing unmet medical needs. As pharmaceutical chemistry continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.